Cas no 1289043-02-2 (2-(Dimethylamino)-3-iodobenzaldehyde)

• Product Name: 2-(Dimethylamino)-3-iodobenzaldehyde
• CAS No: 1289043-02-2
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 4936629
• Update Time: 2025-08-26

2-(Dimethylamino)-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-3-iodobenzaldehyde

• Inchi： 1S/C9H10INO/c1-11(2)9-7(6-12)4-3-5-8(9)10/h3-6H,1-2H3
• InChI Key： KIOXHCZQFDBZSA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C=O)=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3

Additional information on 2-(Dimethylamino)-3-iodobenzaldehyde

Professional Introduction to 2-(Dimethylamino)-3-iodobenzaldehyde (CAS No. 1289043-02-2)

2-(Dimethylamino)-3-iodobenzaldehyde, a compound with the chemical identifier CAS No. 1289043-02-2, represents a significant molecule in the realm of synthetic chemistry and pharmaceutical research. This aromatic aldehyde derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an iodine substituent and a dimethylamino group imparts distinct reactivity, enabling its utility in multiple chemical transformations.

The compound’snomenclature reflects its molecular composition, where the benzaldehyde core serves as the foundational structure. Thedimethylamino moiety at the 2-position introduces basicity and influences electronic properties, while theiodobenzaldehyde moiety at the 3-position provides a site for further functionalization. This dual functionality has garnered interest among researchers exploring novel synthetic pathways and drug discovery strategies.

In recent years, advancements in medicinal chemistry have highlighted the importance ofhalogenated aromatic compounds as key building blocks in drug design. Among these, 2-(Dimethylamino)-3-iodobenzaldehyde has emerged as a versatile precursor due to its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex organic molecules. These reactions facilitate the introduction of diverse substituents, enhancing the structural diversity of potential therapeutic agents.

Theiodelement, in particular, plays a crucial role in modern synthetic methodologies. It serves as an excellent handle for palladium-catalyzed transformations, allowing for efficient connectivity between different molecular fragments. This characteristic has been leveraged in the development of novel heterocyclic scaffolds, which are often associated with improved pharmacological properties. For instance, studies have demonstrated its utility in constructing imidazoles and pyrimidines, which are prevalent motifs in active pharmaceutical ingredients (APIs).

Recent research has also explored thephotophysical properties of aryl iodides, including 2-(Dimethylamino)-3-iodobenzaldehyde. These investigations have revealed that certain halogenated aromatics exhibit interesting luminescent behaviors under specific conditions. Such properties are highly relevant in the field of photopharmacology, where light-responsive drugs are designed to modulate biological processes with high precision. The dimethylamino group further contributes to these phenomena by influencing electron delocalization and excited-state dynamics.

Thesynthetic accessibility of this compound has been another area of focus. Researchers have developed streamlined protocols for its preparation, often involving straightforward condensation reactions or modifications of existing benzaldehyde derivatives. These methods emphasize efficiency and scalability, which are critical factors for industrial applications. Moreover, green chemistry principles have been incorporated into some synthetic routes, reducing waste and minimizing hazardous byproducts.

In drug discovery pipelines, 2-(Dimethylamino)-3-iodobenzaldehyde has been employed in fragment-based drug design approaches. By providing a scaffold that can be easily modified through iterative chemical libraries, it enables medicinal chemists to screen for compounds with desired biological activity. Several studies have reported promising results using this intermediate to identify inhibitors targeting various disease-related pathways.

Thecatalytic systems used in transformations involving this compound have also seen significant developments. Modern catalytic methodologies often employ ligands that enhance reaction efficiency and selectivity. For example, phosphine ligands have been widely used in palladium-catalyzed couplings with 2-(Dimethylamino)-3-iodobenzaldehyde to achieve high yields and minimal side reactions. These advancements underscore the importance of optimizing reaction conditions to maximize synthetic utility.

Thebiological relevance of derivatives derived from this compound cannot be overstated. Structural analogs have been investigated for their potential effects on enzymes and receptors implicated in neurological disorders, infectious diseases, and cancer. The interplay between electronic effects induced by the dimethylamino group and steric hindrance imposed by the iodine substituent allows for fine-tuning of binding interactions with biological targets.

The future directions of research involving 2-(Dimethylamino)-3-iodobenzaldehyde are likely to expand into areas such as flow chemistry and automated synthesis platforms. These technologies promise to further accelerate the discovery process by enabling rapid screening and optimization of reaction conditions without manual intervention. Additionally, computational modeling techniques will continue to play a vital role in predicting molecular behavior and guiding synthetic strategies.

In conclusion, 2-(Dimethylamino)-3-iodobenzaldehyde (CAS No. 1289043-02-2) stands as a cornerstone molecule in contemporary synthetic chemistry and pharmaceutical innovation. Its unique structural features make it an indispensable tool for constructing complex molecules with potential therapeutic applications. As research progresses, this compound will undoubtedly continue to inspire new methodologies and discoveries that push the boundaries of drug development.